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Compound of Interest

Compound Name: Phospholane

Cat. No.: B1222863 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

phospholane, a colorless liquid organophosphorus compound. Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to minimize

environmental impact. This guide is intended for researchers, scientists, and drug development

professionals who handle phospholane in a laboratory setting.

Phospholane: Hazard Profile and Safety Data
Phospholane ((CH₂)₄PH) is a hazardous chemical that requires careful handling.[1] While

specific quantitative toxicity data for phospholane is not readily available in public databases,

as an organophosphorus compound, it should be treated as highly toxic.[2][3]

Organophosphorus compounds are known to be potent neurotoxins.[4]

Table 1: Physical and Chemical Properties of Phospholane
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Property Value

Chemical Formula C₄H₉P

Molar Mass 88.090 g·mol⁻¹

Appearance Colorless liquid

Boiling Point 100–103 °C (212–217 °F; 373–376 K)

CAS Number 3466-00-0

Source: PubChem CID 77013, Wikipedia[1][5]

Table 2: Hazard Classification and Safety Precautions

Hazard Classification Precautionary Statements

Acute Toxicity
Data not available; treat as

highly toxic

Avoid breathing vapors, mist,

or gas. Avoid contact with skin

and eyes.

Flammability Data not available

Keep away from heat, sparks,

and open flames. Use water

spray, alcohol-resistant foam,

dry chemical, or carbon dioxide

for extinction.[6]

Environmental Hazard
Data not available; treat as

harmful to aquatic life

Avoid release to the

environment.

Note: The absence of specific data does not imply that the substance is not hazardous. It

should be handled with the utmost care, consistent with the handling of other toxic

organophosphorus compounds.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling phospholane.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber, neoprene).
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Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles. A face

shield may be necessary for larger quantities or when there is a splash hazard.

Skin and Body Protection: A lab coat or chemical-resistant apron. For larger spills or when

significant exposure is possible, chemical-resistant coveralls are recommended.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If ventilation is inadequate, a NIOSH-approved respirator with an

organic vapor cartridge is required.[2]

Spill and Decontamination Procedures
In the event of a phospholane spill, immediate action is necessary to contain and

decontaminate the area.

Experimental Protocol: Spill Decontamination

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated, preferably under a fume hood.[6]

Control the Spill: For liquid spills, contain the spill using absorbent materials such as

vermiculite, sand, or commercial sorbent pads.[7][8][9] Work from the outside of the spill

inwards to prevent spreading.[7][8]

Neutralization (for small spills): For very small, manageable spills, a chemical neutralization

step can be considered by trained personnel. A potential method involves slow addition of a

dilute solution of an oxidizing agent like sodium hypochlorite (bleach), followed by an

absorbent material. However, this should only be attempted if the reaction is known to be

safe and controllable for phospholane.

Collection of Residues: Carefully collect all contaminated absorbent materials and any

contaminated soil or other materials into a designated, labeled, and sealed waste container.

[7][8]

Surface Decontamination: Decontaminate the spill surface by washing with soap and water.

[7][10] For sensitive equipment, consult the manufacturer's guidelines for appropriate

cleaning agents.
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Disposal of Contaminated Materials: All contaminated materials, including PPE, must be

disposed of as hazardous waste according to the procedures outlined in Section 4.

Disposal Procedures
Proper disposal of phospholane and its contaminated waste is crucial. Do not dispose of

phospholane down the drain or in regular trash.[1]

Waste Segregation and Storage
Waste Streams: Segregate phospholane waste from other chemical waste streams.[1]

Containers: Use only chemically compatible and properly labeled containers for

phospholane waste.[11][12][13][14][15] The container must be in good condition, with a

secure, leak-proof closure.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the chemical

name "Phospholane," and the associated hazards (e.g., "Toxic").[1]

Storage: Store waste containers in a designated and properly ventilated satellite

accumulation area, away from incompatible materials.[1]

Disposal Methods
The primary recommended method for the disposal of organophosphorus compounds like

phospholane is high-temperature incineration.

High-Temperature Incineration:

Principle: Incineration at high temperatures effectively breaks down organophosphorus

compounds into less toxic inorganic components.[16][17][18][19]

Operating Conditions: The typical operating temperature for the incineration of

organophosphorus compounds ranges from 800 to 1200°C.[16]

Procedure: All phospholane waste, including contaminated materials, should be collected

by a licensed hazardous waste disposal company for incineration in a permitted facility.
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Chemical Treatment (for small quantities, by trained personnel only):

While not the primary recommended method due to the lack of specific protocols for

phospholane, chemical degradation through hydrolysis or oxidation may be feasible for small

quantities under controlled laboratory conditions. This should only be performed by personnel

with a thorough understanding of the potential reactions and hazards involved.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of phospholane.

Waste Generation On-site Handling Final Disposal

Phospholane Waste
(liquid or contaminated solids) Segregate WasteStep 1 Package in Labeled,

Compatible Container
Step 2 Store in Satellite

Accumulation Area
Step 3 Arrange for Pickup by

Licensed Waste Vendor
Step 4 Transport to Permitted

Disposal Facility
Step 5 High-Temperature

Incineration
Step 6

Click to download full resolution via product page

Caption: Workflow for the safe disposal of phospholane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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